4-[(dimethylamino)sulfonyl]-N-isopropyl-2-thiophenecarboxamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-propan-2-ylthiophene-2-carboxamide
• InChI: InChI=1S/C10H16N2O3S2/c1-7(2)11-10(13)9-5-8(6-16-9)17(14,15)12(3)4/h5-7H,1-4H3,(H,11,13)
• InChI Key: TUQQKTKQLLFENX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=CS1)S(=O)(=O)N(C)C
• Molecular Formula: C10H16N2O3S2
• Molecular Weight: 276.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-[(dimethylamino)sulfonyl]-N-isopropyl-2-thiophenecarboxamide often involves reactions that introduce the sulfonyl and amino functional groups into the thiophene ring. For instance, a study described the synthesis of sulfonamide derivatives through reactions starting from dimethylaminomethylene compounds. These compounds were evaluated for antimicrobial activity, showcasing the relevance of their synthesis routes in producing biologically active molecules (Ghorab et al., 2017).

Molecular Structure Analysis

The molecular structure of related compounds can be determined through techniques such as X-ray crystallography, which reveals the arrangement of atoms within the molecule. The crystal structure analysis of certain derivatives highlights the complex geometry and interactions at the molecular level, helping understand the compound's physical and chemical behavior (Ghorab et al., 2017).

Chemical Reactions and Properties

Compounds bearing the 4-[(dimethylamino)sulfonyl] moiety can participate in various chemical reactions, forming new structures with potential biological activities. Their reactivity can lead to the formation of compounds with antimicrobial properties, indicating the chemical versatility and applicability of such derivatives in medicinal chemistry (Ghorab et al., 2017).